Cas no 1707609-49-1 (2-Phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol)

• Product Name: 2-Phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol
• CAS No: 1707609-49-1
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5058956
• Update Time: 2025-05-26

2-Phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol

• Inchi： 1S/C12H13N3O/c16-12-10-7-4-8-13-11(10)14-15(12)9-5-2-1-3-6-9/h1-3,5-6,13-14H,4,7-8H2
• InChI Key： FTOGCFQFCLGOQW-UHFFFAOYSA-N
• SMILES： O=C1C2=C(NN1C1C=CC=CC=1)NCCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 331
• XLogP3: 2.1
• Topological Polar Surface Area: 44.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-Phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol

Research Brief on 2-Phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol (CAS: 1707609-49-1)

2-Phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol (CAS: 1707609-49-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including neurological disorders, inflammation, and cancer. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The compound belongs to the pyrazolopyridine class, a scaffold known for its diverse pharmacological activities. Its unique structure, featuring a phenyl group and a hydroxyl moiety, contributes to its ability to interact with multiple biological targets. Recent research has focused on optimizing its synthesis to improve yield and purity, as well as investigating its mechanism of action in various disease models. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate its molecular interactions with target proteins.

One of the most promising applications of 2-Phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol is in the treatment of neurological disorders. Preclinical studies have demonstrated its efficacy as a modulator of GABA receptors, which play a crucial role in regulating neuronal excitability. These findings suggest its potential as a lead compound for developing new anxiolytic or anticonvulsant drugs. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, where it has shown to inhibit key pro-inflammatory cytokines.

In the context of oncology, this compound has exhibited selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. Researchers have identified its ability to inhibit specific kinases involved in tumor proliferation and metastasis. These insights have spurred further investigations into its structure-activity relationships (SAR) to enhance its potency and selectivity. Computational modeling and high-throughput screening are being utilized to identify derivatives with improved pharmacokinetic profiles.

Despite its promising potential, challenges remain in the development of 2-Phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol as a therapeutic agent. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further medicinal chemistry optimization. Collaborative efforts between academia and industry are essential to advance this compound into clinical trials. Future research directions may include exploring its combination with other therapeutic agents and investigating its efficacy in patient-derived xenograft models.

In conclusion, 2-Phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol represents a versatile scaffold with broad therapeutic potential. Its multifaceted biological activities and ongoing research efforts underscore its significance in drug discovery. Continued exploration of its pharmacological properties and optimization of its chemical structure will be critical in translating these findings into clinically viable treatments. This brief serves as a foundation for researchers and stakeholders interested in the development of this promising compound.